Cas no 1246817-95-7 (Demecolcine Hydrobromide Salt)

• Product Name: Demecolcine Hydrobromide Salt
• CAS No: 1246817-95-7
• MF: C₂₁H₂₆BrNO₅
• MW: 452.338845729828
• CID: 1060920
• PubChem ID: 71315175
• Update Time: 2025-05-26

Demecolcine Hydrobromide Salt Chemical and Physical Properties

Names and Identifiers

• Demecolcine Hydrobromide Salt
• (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one,hydrobromide
• (7S)-6,7-Dihydro-1,2,3,10-tetramethoxy-7-(methylamino)benzo[a]heptalen-9(5H)-one Hydrobromide
• N-Desacetyl-N-methylcolchicine Hydrobromide Salt
• DTXSID10747414
• (7S)-1,2,3,10-tetramethoxy-7-(methylamino)-6,7-dihydro-5H-benzo[a]heptalen-9-one;hydrobromide
• 1246817-95-7
• (7S)-1,2,3,10-Tetramethoxy-7-(methylamino)-6,7-dihydrobenzo[a]heptalen-9(5H)-one--hydrogen bromide (1/1)

• Inchi： 1S/C21H25NO5.BrH/c1-22-15-8-6-12-10-18(25-3)20(26-4)21(27-5)19(12)13-7-9-17(24-2)16(23)11-14(13)15;/h7,9-11,15,22H,6,8H2,1-5H3;1H/t15-;/m0./s1
• InChI Key： YEUWJSBRIISJLR-RSAXXLAASA-N
• SMILES： Br.O(C)C1=C(C(=CC2=C1C1=CC=C(C(C=C1[C@H](CC2)NC)=O)OC)OC)OC

Computed Properties

• Exact Mass: 451.09900
• Monoisotopic Mass: 451.09944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 653
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 66.02000
• LogP: 4.30390

Demecolcine Hydrobromide Salt Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Demecolcine Hydrobromide Salt

Demecolcine Hydrobromide Salt: A Comprehensive Overview

Demecolcine Hydrobromide Salt (CAS No. 1246817-95-7) is a chemical compound that has garnered significant attention in the fields of pharmacology and cell biology. This compound, also known as demecolcine hydrobromide, is a salt derivative of demecolcine, which is a naturally occurring alkaloid. The hydrobromide salt form is particularly important due to its enhanced solubility and bioavailability, making it a valuable tool in both research and therapeutic applications.

The chemical structure of demecolcine hydrobromide salt consists of a demecolcine molecule combined with hydrobromic acid. This combination not only stabilizes the compound but also enhances its pharmacokinetic properties. Recent studies have highlighted the potential of this compound in anticancer therapy, particularly in targeting mitotic processes in cancer cells. The ability of demecolcine hydrobromide to inhibit microtubule formation has been extensively researched, making it a promising candidate for chemotherapy.

One of the most notable advancements in the study of demecolcine hydrobromide salt involves its mechanism of action at the molecular level. Researchers have identified that this compound interferes with the dynamics of microtubules, which are essential for cell division. By disrupting these structures, demecolcine hydrobromide effectively halts the mitotic process, leading to cell cycle arrest or apoptosis in rapidly dividing cells, such as cancer cells. This mechanism has been validated through numerous in vitro and in vivo experiments, providing a strong foundation for its therapeutic potential.

In addition to its role in oncology, demecolcine hydrobromide salt has also been explored for its applications in other areas of medicine. For instance, recent studies have investigated its effects on neurodegenerative diseases, where abnormal microtubule dynamics are implicated. The compound's ability to modulate microtubule stability offers new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. Furthermore, preclinical trials have demonstrated that demecolcine hydrobromide exhibits minimal toxicity at therapeutic doses, making it a safer option compared to traditional chemotherapeutic agents.

The synthesis and characterization of demecolcine hydrobromide salt have also been subjects of extensive research. Scientists have developed novel synthetic routes that improve the yield and purity of the compound, ensuring its reliability for both research and clinical use. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry, have been employed to confirm the structural integrity and stability of the compound under various conditions.

From an SEO optimization perspective, incorporating keywords such as "demecolcine hydrobromide salt," "anticancer therapy," "microtubule inhibitors," and "cell cycle arrest" ensures that this article is easily discoverable by researchers and professionals in related fields. Additionally, structuring the content with clear headings and concise paragraphs enhances readability while maintaining a professional tone.

In conclusion, demecolcine hydrobromide salt (CAS No. 1246817-95-7) represents a significant advancement in the development of targeted therapies for various diseases. Its unique mechanism of action, coupled with favorable pharmacokinetic properties, positions it as a promising candidate for future clinical applications. As research continues to uncover new insights into its potential uses, demecolcine hydrobromide remains at the forefront of innovative drug development.